Cas no 16298-46-7 (3-Cyclohexene-1-carboxylicacid, 6-formyl-2-methyl-, cis,trans- (8CI))

• Product Name: 3-Cyclohexene-1-carboxylicacid, 6-formyl-2-methyl-, cis,trans- (8CI)
• CAS No: 16298-46-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 98607
• PubChem ID: 131849189
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxylicacid, 6-formyl-2-methyl-, cis,trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-formyl-2-methyl-, cis,trans- (8CI)
• DTXSID601174484
• 16298-46-7
• 3-Cyclohexene-1-carboxylic acid, 6-formyl-2-methyl-, cis,trans-

• Inchi： 1S/C9H12O3/c1-6-3-2-4-7(5-10)8(6)9(11)12/h2-3,5-8H,4H2,1H3,(H,11,12)
• InChI Key： AMPNPSSFZDICQI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)C=CCC1C=O)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 54.37